1-chloro-N-ethyl-N-(3-methylpyrazin-2-yl)isoquinoline-3-carboxamide

• IUPAC Name: 1-chloro-N-ethyl-N-(3-methylpyrazin-2-yl)isoquinoline-3-carboxamide
• InChI: InChI=1S/C17H15ClN4O/c1-3-22(16-11(2)19-8-9-20-16)17(23)14-10-12-6-4-5-7-13(12)15(18)21-14/h4-10H,3H2,1-2H3
• InChI Key: JONXRZYEBYZSOU-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=NC=CN=C1C)C(=O)C2=CC3=CC=CC=C3C(=N2)Cl
• Molecular Formula: C17H15ClN4O
• Molecular Weight: 326.8 g/mol

Description

1-chloro-N-ethyl-N-(3-methylpyrazin-2-yl)isoquinoline-3-carboxamide is a chemical compound that has been synthesized for scientific research purposes. It is a member of the isoquinoline family of compounds and has been found to have potential applications in various areas of research.

Mechanism of Action

The mechanism of action of 1-chloro-N-ethyl-N-(3-methylpyrazin-2-yl)isoquinoline-3-carboxamide is not fully understood. However, it is believed that the compound works by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 1-chloro-N-ethyl-N-(3-methylpyrazin-2-yl)isoquinoline-3-carboxamide has a number of biochemical and physiological effects. These include the inhibition of cell growth and division, the induction of apoptosis (programmed cell death), and the inhibition of angiogenesis (the formation of new blood vessels).

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-chloro-N-ethyl-N-(3-methylpyrazin-2-yl)isoquinoline-3-carboxamide in lab experiments is its potential anti-cancer properties. This makes it a promising compound for the development of new cancer therapies. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in the lab.

Future Directions

There are several future directions for research involving 1-chloro-N-ethyl-N-(3-methylpyrazin-2-yl)isoquinoline-3-carboxamide. One area of interest is the development of new cancer therapies based on this compound. Another area of interest is the study of its mechanism of action, which could lead to a better understanding of how it works and how it can be optimized for use in the lab. Additionally, further research is needed to determine the safety and efficacy of this compound in animal and human trials.

Synthesis Methods

The synthesis of 1-chloro-N-ethyl-N-(3-methylpyrazin-2-yl)isoquinoline-3-carboxamide involves a multi-step process that includes the reaction of isoquinoline-3-carboxylic acid with ethyl chloroformate to form the corresponding ethyl ester. This ester is then reacted with 3-methylpyrazine-2-carboxylic acid to form the desired compound.

Scientific Research Applications

1-chloro-N-ethyl-N-(3-methylpyrazin-2-yl)isoquinoline-3-carboxamide has been found to have potential applications in various areas of scientific research. One of the main areas of interest is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells.